Cas no 900006-82-8 (N'-(2,4-dimethylphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide)

• Product Name: N'-(2,4-dimethylphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide
• CAS No: 900006-82-8
• MF: C₁₉H₂₆N₂O₄
• MW: 346.420745372772
• CID: 5504864
• PubChem ID: 16823605
• Update Time: 2025-07-01

N'-(2,4-dimethylphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(2,4-dimethylphenyl)oxalamide
• N'-(2,4-dimethylphenyl)-N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)oxamide
• F2763-0239
• AKOS024678638
• AB00681447-01
• N'-(2,4-dimethylphenyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)ethanediamide
• 900006-82-8
• N'-(2,4-dimethylphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide

• Inchi： 1S/C19H26N2O4/c1-13-6-7-16(14(2)10-13)21-18(23)17(22)20-11-15-12-24-19(25-15)8-4-3-5-9-19/h6-7,10,15H,3-5,8-9,11-12H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key： JSABIKVPTBSRJE-UHFFFAOYSA-N
• SMILES： O1C(CNC(C(NC2C=CC(C)=CC=2C)=O)=O)COC21CCCCC2

Computed Properties

• Exact Mass: 346.18925731g/mol
• Monoisotopic Mass: 346.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.7Ų

Additional information on N'-(2,4-dimethylphenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide

Introduction to Compound CAS No. 900006-82-8: N'-(2,4-Dimethylphenyl)-N-({1,4-Dioxaspiro[4.5]Decan-2-yl}Methyl)Ethanediamide

The compound with CAS No. 900006-82-8, known as N'-(2,4-dimethylphenyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)ethanediamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of ethanediamides, which are widely studied for their unique chemical properties and biological activities. The long-tail keyword for this compound highlights its complex structure, particularly the presence of a spiro ring system and substituted phenyl groups, which contribute to its distinct chemical behavior.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic processes. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-end applications in pharmaceuticals and agrochemicals. The 1,4-dioxaspiro[4.5]decane moiety in the structure is particularly intriguing due to its rigid and cyclic nature, which can impart stability to the molecule and influence its pharmacokinetic properties.

One of the most promising areas of research involving this compound is its potential as a bioactive agent. Studies have shown that ethanediamides like this one exhibit significant activity against various enzymes and receptors, making them valuable candidates for drug discovery programs. For instance, recent research has explored its ability to modulate kinase activity, a critical target in oncology and inflammatory diseases. The 2,4-dimethylphenyl group attached to the molecule plays a crucial role in enhancing its lipophilicity, which is essential for crossing biological membranes and interacting with target proteins.

The spiro ring system in this compound adds another layer of complexity to its structure. Spiro compounds are known for their unique stereochemical properties and are often employed in designing molecules with specific chiral characteristics. The 1,4-dioxaspiro[4.5]decane ring system in this compound provides a rigid framework that can be exploited to create enantiomerically pure derivatives, which are highly sought after in asymmetric synthesis and chiral resolution techniques.

In terms of industrial applications, this compound has shown potential as an intermediate in the synthesis of more complex molecules. Its ability to undergo various functional group transformations makes it a versatile building block in organic synthesis. For example, researchers have utilized it as a precursor for constructing bioisosteric replacements in drug design, where subtle structural modifications can significantly alter biological activity without drastically changing the overall molecular framework.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes hydrolytic cleavage under specific pH conditions. This information is vital for designing sustainable synthetic routes and ensuring that waste management practices align with environmental regulations.

In conclusion, N'-(2,4-dimethylphenyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)ethanediamide (CAS No. 900006-82-8) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its complex structure endows it with unique chemical properties that make it an invaluable tool in modern research and development efforts.